(5Z)-3-cyclohexyl-2-(4-ethoxyphenyl)imino-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidin-4-one

• Molecular Formula: C26H27N3O2S
• Molecular Weight: 445.6 g/mol
• IUPAC Name: (5Z)-3-cyclohexyl-2-(4-ethoxyphenyl)imino-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C26H27N3O2S/c1-2-31-21-14-12-19(13-15-21)28-26-29(20-8-4-3-5-9-20)25(30)24(32-26)16-18-17-27-23-11-7-6-10-22(18)23/h6-7,10-17,20,27H,2-5,8-9H2,1H3/b24-16-,28-26?
• InChI Key: KNLCQTIEBLYWRY-VYYDMKJGSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)N=C2N(C(=O)/C(=C/C3=CNC4=CC=CC=C43)/S2)C5CCCCC5
• SMILES: CCOC1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CNC4=CC=CC=C43)S2)C5CCCCC5

Description

(5Z)-3-cyclohexyl-2-(4-ethoxyphenyl)imino-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidin-4-one is a thiazolidine derivative that has been extensively studied for its potential therapeutic applications. This compound has shown promising results in various scientific research studies, particularly in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of (5Z)-3-cyclohexyl-2-(4-ethoxyphenyl)imino-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that this compound exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing tumor growth. It has also been proposed that the anti-inflammatory activity of this compound is mediated through the inhibition of pro-inflammatory cytokines and enzymes.
Biochemical and Physiological Effects:
Several scientific research studies have reported the biochemical and physiological effects of (5Z)-3-cyclohexyl-2-(4-ethoxyphenyl)imino-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidin-4-one. This compound has been shown to induce cell cycle arrest and DNA damage in cancer cells. It has also been reported to enhance the activity of antioxidant enzymes and reduce oxidative stress. Additionally, this compound has been shown to inhibit the growth of various pathogenic microorganisms, including bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the major advantages of (5Z)-3-cyclohexyl-2-(4-ethoxyphenyl)imino-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidin-4-one is its broad range of therapeutic applications. It has been shown to possess significant activity against various types of cancer cells, as well as pathogenic microorganisms. However, one of the limitations of this compound is its poor solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the scientific research of (5Z)-3-cyclohexyl-2-(4-ethoxyphenyl)imino-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidin-4-one. One of the most promising areas of research is the development of novel drug delivery systems that can improve the solubility and bioavailability of this compound. Additionally, further studies are needed to determine the exact mechanism of action and to identify potential drug targets. Finally, more research is needed to explore the potential applications of this compound in the treatment of other diseases, such as neurodegenerative disorders and cardiovascular diseases.
Conclusion:
In conclusion, (5Z)-3-cyclohexyl-2-(4-ethoxyphenyl)imino-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidin-4-one is a thiazolidine derivative that has shown promising results in various scientific research studies. This compound possesses significant anticancer, anti-inflammatory, antimicrobial, and antioxidant activities. However, further research is needed to fully understand the mechanism of action and to explore its potential therapeutic applications.

Synthesis Methods

The synthesis of (5Z)-3-cyclohexyl-2-(4-ethoxyphenyl)imino-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidin-4-one has been reported in several scientific research studies. One of the most commonly used methods is the reaction of 2-amino-4-ethoxyphenol with indole-3-carboxaldehyde in the presence of cyclohexanone and thiourea. The resulting product is then subjected to cyclization with ethyl cyanoacetate and sodium ethoxide to obtain the desired compound.

Scientific Research Applications

(5Z)-3-cyclohexyl-2-(4-ethoxyphenyl)imino-5-(1H-indol-3-ylmethylidene)-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. It has been shown to possess significant anticancer activity against various cancer cell lines, including breast cancer, colon cancer, and lung cancer. Additionally, this compound has been reported to exhibit anti-inflammatory, antimicrobial, and antioxidant activities.